Cas no 33657-49-7 (Chloromethyl butyrate)

Chloromethyl butyrate is a chemical substance with a molecular formula of c5h9clo2.
Chloromethyl butyrate structure
Chloromethyl butyrate structure
Product Name:Chloromethyl butyrate
CAS No:33657-49-7
Molecular Formula:C5H9ClO2
Molecular Weight:136.58
MDL:MFCD00216961
CID:54122
PubChem ID:253660213

Chloromethyl butyrate Properties

Names and Identifiers

    • Chloromethyl butyrate
    • chloromethyl butanoate
    • butyric acid chloromethyl ester
    • butyryloxymethyl chloride
    • chloromethyl n-butanoate
    • chloromethyl n-butyrate
    • propylcarbonyloxymethyl chloride
    • EN300-375307
    • BDPZFQLKFUONAG-UHFFFAOYSA-N
    • MFCD00216961
    • SY018804
    • 33657-49-7
    • Butanoic acid, chloromethyl ester
    • C2841
    • n-butanoic acid chloromethyl ester
    • J-800352
    • F20378
    • BS-25157
    • SCHEMBL570396
    • chloromethylbutyrate
    • DTXSID20369328
    • CS-0199093
    • J-640349
    • AKOS006221918
    • FT-0649487
    • DB-068868
    • MDL： MFCD00216961
    • InChIKey： BDPZFQLKFUONAG-UHFFFAOYSA-N
    • Inchi： InChI=1S/C5H9ClO2/c1-2-3-5(7)8-4-6/h2-4H2,1H3
    • SMILES： CCCC(=O)OCCl

Computed Properties

  • Exact Mass: 136.029107g/mol
  • Surface Charge: 0
  • XLogP3: 1.6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 136.029107g/mol
  • Monoisotopic Mass: 136.029107g/mol
  • Topological Polar Surface Area: 26.3Ų
  • Heavy Atom Count: 8
  • Complexity: 72.8
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • LogP: 1.52600
  • PSA: 26.30000
  • Refractive Index: 1.419-1.421
  • Boiling Point: 149°C(lit.)
  • Melting Point: No data available
  • Flash Point: 55 ºC
  • Color/Form: Not available
  • Solubility: Not available
  • Density: 1.09

Chloromethyl butyrate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P007D9T-5g
Chloromethyl butyrate
 33657-49-7 98%
5g
 $11.00 2025-02-22
A2B Chem LLC
AD42993-5g
Chloromethyl butyrate
 33657-49-7 98%
5g
 $5.00 2024-04-20
Aaron
AR007DI5-5g
Chloromethyl Butyrate
 33657-49-7 98%
5g
 $5.00
abcr
AB281288-5 g
Chloromethyl butanoate, 98%; .
 33657-49-7 98%
5g
 €59.00 2023-05-20
Ambeed
A125683-5g
Chloromethylbutyrate
 33657-49-7 98%
5g
 $6.0
Apollo Scientific
OR16070-25g
Chloromethyl butanoate
 33657-49-7
25g
 £94.00 2023-09-01
Chemenu
CM344249-25g
Chloromethyl butyrate
 33657-49-7 95%+
25g
 $72 2023-02-02
Enamine
EN300-375307-0.05g
chloromethyl butanoate
 33657-49-7 95%
0.05g
 $19.0
eNovation Chemicals LLC
D580691-100g
CHLOROMETHYL BUTYRATE
 33657-49-7 97%
100g
 $200 2022-10-17
TRC
C587943-250mg
Chloromethyl Butyrate
 33657-49-7
250mg
 $ 50.00 2022-06-06

Chloromethyl butyrate Synthesis

Chloromethyl butyrate Suppliers

HU BEI YONG KUO Technology Co., Ltd.
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HU BEI YAO SHUO QUAN HUA GONG Co., Ltd.
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YING WEN MING CHENG H u b e i T u o b a n g C h e m i c a l C o . , L t d .
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
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Amadis Chemical Company Limited
(CAS:33657-49-7)Chloromethyl butyrate
A1204125
Purity:99%
Quantity:500g
Price($):367.0